Enhancement of oxygen reduction reaction performance of Pt nanomaterials by 1-dimensional structure and Au alloying†
RSC Advances Pub Date: 2015-04-13 DOI: 10.1039/C5RA01130B
Abstract
The effect of aspect ratios and Au alloying on the ORR performance of carbon-supported Pt nanorods (NRs) is investigated. The ORR activity of PtAu NRs after durability tests shows excellent stability due to the modification of electronic structure and surface composition.
![Graphical abstract: Enhancement of oxygen reduction reaction performance of Pt nanomaterials by 1-dimensional structure and Au alloying](http://scimg.chem960.com/usr/1/C5RA01130B.jpg)
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